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Compound of Interest

Compound Name: N-Octylformamide

Cat. No.: B1360419

This guide provides a comprehensive technical overview of N-Octylformamide (CoH19NO), a
secondary amide of significant interest in chemical synthesis and material science. Designed
for researchers, chemists, and professionals in drug development, this document synthesizes
core chemical data, proven experimental insights, and practical applications, grounded in
authoritative references.

Core Molecular and Physical Properties

N-Octylformamide is a formamide derivative characterized by an eight-carbon alkyl chain
attached to the amide nitrogen. This structure imparts a unique combination of polarity from the

formamide group and lipophilicity from the octyl chain, influencing its physical properties and
solvent capabilities.

Key Physicochemical Data
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Property Value Source(s)
Molecular Formula CoH19NO [1112][3]
Molecular Weight 157.26 g/mol [1112]14]
CAS Number 6282-06-0 [1][2][5]
IUPAC Name N-octylformamide [1112]
Appearance Clear, colorless liquid [6]

Boiling Point 291 °C (lit.) [415]
Canonical SMILES CCCCCCCCNC=0 [1][7]
InChiKey ZBWPKQRQZDZVSF- 23]

UHFFFAOYSA-N

The relatively high boiling point for its molecular weight is a direct consequence of
intermolecular hydrogen bonding between the N-H proton and the carbonyl oxygen of adjacent
molecules. This interaction requires significant thermal energy to overcome, elevating its boiling
point compared to non-hydrogen bonding analogues of similar mass.

Molecular Structure and Spectroscopic
Characterization

The definitive identification and purity assessment of N-Octylformamide rely on a combination
of spectroscopic techniques. Each method provides a unique piece of the structural puzzle.

Structural Representation

The molecule consists of a planar formamide group (-NHCHO) bonded to a flexible n-octyl
chain.

Caption: Molecular graph of N-Octylformamide.

Spectroscopic Signatures
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is instrumental for confirming
the presence of the octyl chain and the formamide group. Key expected signals include a
triplet for the terminal methyl group (~0.9 ppm), a multiplet for the methylene groups of the
alkyl chain, a triplet for the methylene group adjacent to the nitrogen, and distinct signals for
the amide proton and the formyl proton. 3C NMR spectroscopy provides complementary
data, showing characteristic peaks for the carbonyl carbon and the carbons of the octyl
chain.[1][8][9]

« Infrared (IR) Spectroscopy: The IR spectrum is dominated by characteristic absorptions of
the amide functional group. A strong absorption band around 1650-1680 cm~! corresponds
to the C=0 stretching vibration. The N-H stretching vibration typically appears as a sharp
peak in the 3250-3350 cm~1 region.[10][11]

e Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) of N-
Octylformamide will show a molecular ion peak [M]* corresponding to its molecular weight.
The fragmentation pattern is also diagnostic, often showing a prominent peak corresponding
to the loss of the octyl chain or fragments thereof.[1][2][3]

Synthesis and Reactivity

N-Octylformamide is typically synthesized through the formylation of n-octylamine. This can
be achieved via several established methods.

General Synthesis Workflow

The most common laboratory and industrial synthesis involves the reaction of a primary amine
(n-octylamine) with a formylating agent.

n-Octylamine
+ Formylation Reaction
Formylating Agent (Heat, optional catalyst)
(e.g., Formic Acid, Ethyl Formate)

Click to download full resolution via product page

Caption: General workflow for the synthesis of N-Octylformamide.
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Example Synthesis Protocol: Formylation with Formic
Acid

This protocol describes a common and straightforward method for synthesizing N-formamide
compounds.[12]

Materials:

e n-Octylamine

e Formic acid (=95%)

» Toluene (or another suitable solvent)

e Sodium bicarbonate solution (saturated)
e Anhydrous magnesium sulfate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark
trap, combine n-octylamine (1.0 eq) and toluene.

» Addition of Formic Acid: Slowly add formic acid (1.1 eq) to the stirred solution. The reaction is
exothermic.

» Reaction: Heat the mixture to reflux. Water produced during the reaction is azeotropically
removed and collected in the Dean-Stark trap. Monitor the reaction progress by TLC or GC
until the starting amine is consumed.

o Workup: Cool the reaction mixture to room temperature. Wash the organic layer sequentially
with water, saturated sodium bicarbonate solution, and brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to remove the solvent.

 Purification: The crude product can be purified by vacuum distillation to yield pure N-
Octylformamide.
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Causality: The use of a Dean-Stark trap is critical. The removal of water drives the equilibrium
of the amidation reaction towards the product, ensuring a high yield as per Le Chatelier's
principle. The basic wash with sodium bicarbonate neutralizes any remaining formic acid.

Applications in Research and Development

The bifunctional nature of N-Octylformamide—a polar head and a nonpolar tail—makes it a
versatile molecule in several scientific domains.

e Solvent and Reaction Medium: It can serve as a polar aprotic solvent for various chemical
reactions. Its high boiling point makes it suitable for reactions requiring elevated
temperatures.

o Organic Synthesis Intermediate: The formamide group can be a precursor to other functional
groups. For instance, it can be dehydrated to form an isocyanide or hydrolyzed back to the
primary amine. This makes it a useful intermediate in multi-step organic syntheses.[12]

e Role in Drug Development and Formulation: While not typically an active pharmaceutical
ingredient (API) itself, N-Octylformamide serves as a model compound for understanding
the behavior of amide-containing drugs. Its solvent properties can be relevant in screening
for crystallization conditions or in developing formulations for poorly soluble APIs.[13][14] The
study of such amphiphilic molecules aids in designing drug delivery systems like
nanoformulations, where interactions at aqueous-lipid interfaces are critical.[15][16][17]

Safety and Handling

As with any chemical reagent, proper safety protocols must be strictly followed when handling
N-Octylformamide.

e Hazards: N-Octylformamide is generally considered to cause skin and serious eye irritation.
It may also cause respiratory irritation. It is a combustible liquid.[18]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[19][20]

» Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of vapors.[21] Keep away from heat, sparks, and open flames. Use explosion-
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proof electrical equipment and take precautionary measures against static discharge.[18][21]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents, acids, and bases.[3][19]

First Aid:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical
attention.[19]

o Skin: Remove contaminated clothing and wash the affected area with soap and water.[19]

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and seek
medical attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[20]

This guide is intended for informational purposes for qualified professionals. Always consult the
specific Safety Data Sheet (SDS) provided by the supplier before use.[18][19][21]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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